Cas no 1781934-14-2 (1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol
• CAS No: 1781934-14-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5920124
• PubChem ID: 82400277
• Update Time: 2025-10-31

1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol
• EN300-1784689
• 1781934-14-2

• Inchi： 1S/C11H17NO2/c1-8-5-4-6-9(10(8)14-3)11(2,13)7-12/h4-6,13H,7,12H2,1-3H3
• InChI Key： NIGXXJVZURIANB-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol

Introduction to 1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol (CAS No. 1781934-14-2)

1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol, also known by its CAS number 1781934-14-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a methoxy substituent, and a methyl group attached to a phenyl ring, along with a hydroxyl group on the propanol backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of 1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound. Recent studies have focused on using catalytic asymmetric synthesis to produce enantiomerically enriched samples, which are crucial for pharmacological testing. The use of transition metal catalysts, such as palladium or rhodium complexes, has shown promise in achieving high enantioselectivity during the key steps of the synthesis.

In terms of biological activity, 1-amino-2-(2-methoxy-3-methylphenyl)propan-2-ol has been investigated for its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). The methoxy group on the phenyl ring is believed to play a critical role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The structural features of cas no 1781934 make it an attractive candidate for further modification and optimization. For instance, researchers have explored the substitution of the methoxy group with other electron-donating or withdrawing groups to study their effects on biological activity. These studies have provided valuable insights into the structure–activity relationships (SARs) of this class of compounds.

In addition to its pharmacological applications, 1-amino-2-(2-methoxy) derivatives have also been studied for their potential in materials science. The amino and hydroxyl groups can serve as reactive sites for polymerization or cross-linking reactions, leading to the development of novel materials with tailored properties. Recent advancements in green chemistry have inspired efforts to synthesize these compounds using environmentally friendly methods, such as microwave-assisted synthesis or enzymatic catalysis.

The growing interest in CAS No. 1781934 underscores its importance as a versatile building block in organic synthesis. Its unique combination of functional groups and promising biological activity make it a valuable compound for both academic research and industrial applications. As research continues to uncover new aspects of its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative therapies and materials.